N,N'-Diacetylethylenediamine
Overview
Description
N,N’-Diacetylethylenediamine is a chemical compound with the linear formula C6H12N2O2 . It is used in various applications, including as a bleach activator in laundry detergents .
Synthesis Analysis
The synthesis of N,N’-Diacetylethylenediamine involves two steps. The first step involves the acetylation of ethylenediamine with acetic acid to produce N,N’-diacetylethylenediamine (DAED). In the second step, DAED is further acetylated with acetic anhydride to produce N,N’-Diacetylethylenediamine . This process can be carried out in a xylene medium .Molecular Structure Analysis
The molecular structure of N,N’-Diacetylethylenediamine consists of 6 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms, giving it a molecular weight of 144.17 . The molecule contains a total of 21 bonds, including 9 non-H bonds, 2 multiple bonds, 3 rotatable bonds, 2 double bonds, and 2 secondary amides .Chemical Reactions Analysis
N,N’-Diacetylethylenediamine is known to react with hydrogen peroxide in the presence of bleach activators to form peracids. This reaction depends on the pH values of the bleaching solutions and involves a nucleophilic substitution of the acid derivative by the peroxide anion (HOO−) .Physical And Chemical Properties Analysis
N,N’-Diacetylethylenediamine is a solid substance at 20°C . It is soluble in water . The compound has a molecular weight of 144.17 .Scientific Research Applications
Hydrogen Storage Systems : A study by Hu, Ben‐David, and Milstein (2016) describes a hydrogen storage system that uses the dehydrogenative coupling of ethylenediamine with ethanol to form diacetylethylenediamine. This system, utilizing a ruthenium pincer catalyst, is rechargeable and efficient in both hydrogen loading and unloading procedures, showing promise for energy storage solutions (Hu, Ben‐David, & Milstein, 2016).
Chemical Synthesis and Kinetics : Platonova et al. (2008) examined the kinetics of synthesizing tetraacetylethylenediamine by acylating diacetylethylenediamine with acetic acid anhydride. They developed a mathematical model that adequately describes this process, highlighting its relevance in chemical manufacturing (Platonova et al., 2008).
Chelating Surfactants : El-Sukkary et al. (2011) synthesized N-acylethylenediamine triacetate surfactants with different hydrocarbon chain lengths. These compounds, which include diacetylethylenediamine structures, exhibit properties like strong surfactancy, high tolerance to water hardness, and metal ion chelation, making them useful in various industrial applications (El-Sukkary et al., 2011).
Antimicrobial Wound Dressing Material : Dang et al. (2018) investigated 3,6-O-N-acetylethylenediamine modified chitosan (AEDMCS) as a potential antimicrobial wound dressing material. The study found AEDMCS to be effective against bacteria commonly causing wound infections, with properties suitable for wound healing applications (Dang et al., 2018).
Photodegradation Studies : Brand, Mailhot, and Bolte (1997) investigated the degradation and photodegradation of tetraacetylethylenediamine (TAED) in aqueous solutions. Their findings contribute to understanding the environmental impact and degradation processes of chemicals related to diacetylethylenediamine (Brand, Mailhot, & Bolte, 1997).
Catalytic Applications in Organic Synthesis : Nedden, Zanotti-Gerosa, and Wills (2016) described the use of tethered Ru(II)/N-tosyl-1,2-diphenylethylenediamine catalysts, closely related to diacetylethylenediamine, for asymmetric hydrogenation in organic synthesis, indicating its potential in pharmaceutical manufacturing (Nedden, Zanotti-Gerosa, & Wills, 2016).
Mechanism of Action
The pharmacokinetics of a compound, including its absorption, distribution, metabolism, and excretion (ADME), depend on factors such as its chemical structure, solubility, stability, and the route of administration. For instance, compounds with good water solubility and stability are generally better absorbed and have higher bioavailability .
Safety and Hazards
N,N’-Diacetylethylenediamine can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation .
Future Directions
properties
IUPAC Name |
N-(2-acetamidoethyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O2/c1-5(9)7-3-4-8-6(2)10/h3-4H2,1-2H3,(H,7,9)(H,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNYIBZHOMJZDKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCNC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70236132 | |
Record name | N,N'-Diacetylethylenediamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70236132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-Diacetylethylenediamine | |
CAS RN |
871-78-3 | |
Record name | N,N′-Diacetylethylenediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=871-78-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N,N'-Diacetylethylenediamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000871783 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 871-78-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=603 | |
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Record name | N,N'-Diacetylethylenediamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70236132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N,N'-ethylenedi(diacetamide) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.647 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | N,N'-DIACETYLETHYLENEDIAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SXN3K5812F | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary synthetic route for N,N'-Diacetylethylenediamine as highlighted in the research?
A1: One of the explored synthetic routes utilizes 1,2-ethylenediamine, acetic acid, and 1,3-dichloropropane as starting materials []. This method emphasizes optimizing reaction conditions like time, temperature, and molar ratios to achieve the highest yield of N,N'-Diacetylethylenediamine.
Q2: The research mentions a 57% yield for N,N'-Diacetylethylenediamine synthesis. What factors were identified as influencing this yield?
A2: The study identified reaction time, temperature, the molar ratio of N,N'-diacetylethylenediamine to 1,3-dichloropropane, and the volume of dimethylformamide (DMF) as crucial factors influencing the final yield of N,N'-Diacetylethylenediamine [].
Q3: Besides its role as a direct synthetic target, does N,N'-Diacetylethylenediamine participate in other chemical reactions?
A3: Interestingly, N,N'-Diacetylethylenediamine's low solubility in acetonitrile limits its effectiveness in anodic addition reactions with compounds like 2,4-hexadiene, highlighting a potential limitation in specific electrochemical applications [].
Q4: Does the research provide any spectroscopic data for N,N'-Diacetylethylenediamine?
A4: While the provided research papers do not delve into detailed spectroscopic characterization of N,N'-Diacetylethylenediamine, they provide its molecular formula (C6H12N2O2) []. Further spectroscopic investigations would be needed for a complete structural analysis.
Q5: Are there any applications of N,N'-Diacetylethylenediamine in polymer chemistry?
A5: Although not directly mentioned with N,N'-Diacetylethylenediamine, the research highlights the reaction of N-acetylethylenimine with acetamide to yield N,N'-diacetylethylenediamine []. This reaction pathway suggests the potential involvement of N,N'-diacetylethylenediamine or related intermediates in the formation of specific polyamides.
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